Cas no 1073354-02-5 (4-Boc-Aminopyridine-3-boronic Acid Pinacol Ester)

• Product Name: 4-Boc-Aminopyridine-3-boronic Acid Pinacol Ester
• CAS No: 1073354-02-5
• MF: C₁₆H₂₅BN₂O₄
• MW: 320.191704511642
• MDL: MFCD08063074
• CID: 827927
• PubChem ID: 46739154
• Update Time: 2025-10-29

4-Boc-Aminopyridine-3-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-yl)carbamate
• 4-Boc-Aminopyridine-3-boronic acid, pinacol ester
• 4-tert-Butyloxycarbonylaminopyridine-3-boronic acid pinacol ester
• Boc-4-Aminopyridine-3-boronic acid pinacol ester
• tert-butyl N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-yl]carbamate
• TERT-BUTYL N-[3-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-4-YL]CARBAMATE
• MB05272
• FD10440
• tert-Butyl [3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-yl]carbamate
• AKOS015950154
• YSB35402
• 1073354-02-5
• CS-0174706
• 4-Boc-Aminopyridine-3-boronic acid pinacol ester
• 4-[(tert-Butoxycarbonyl)amino]pyridine-3-boronic acid pinacol ester
• tert-Butyl(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-yl)carbamate
• MFCD08063074
• J-001819
• EN300-1706408
• BS-23847
• DTXSID80674783
• DB-057894
• 4-[(tert-Butoxycarbonyl)amino]pyridine-3-boronicacidpinacolester
• 4-Boc-Aminopyridine-3-boronic Acid Pinacol Ester

• MDL： MFCD08063074
• Inchi： 1S/C16H25BN2O4/c1-14(2,3)21-13(20)19-12-8-9-18-10-11(12)17-22-15(4,5)16(6,7)23-17/h8-10H,1-7H3,(H,18,19,20)
• InChI Key： QQDZJOOZMLHQMQ-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=CC=2NC(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 320.19100
• Monoisotopic Mass: 320.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7A^2

Experimental Properties

• PSA: 69.68000
• LogP: 2.80080

Additional information on 4-Boc-Aminopyridine-3-boronic Acid Pinacol Ester

Professional Introduction to 4-Boc-Aminopyridine-3-boronic Acid Pinacol Ester (CAS No. 1073354-02-5)

4-Boc-Aminopyridine-3-boronic Acid Pinacol Ester is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 1073354-02-5, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structure, featuring both a boronic acid pinacol ester and a Boc-protected amine group, makes it an invaluable tool for chemists engaged in the development of novel therapeutic agents.

The significance of this compound lies in its versatility as a building block for more complex molecules. Boronic acid pinacol esters are particularly useful in Suzuki-Miyaura cross-coupling reactions, which are fundamental to constructing carbon-carbon bonds in organic synthesis. This reaction is widely employed in the pharmaceutical industry to create intricate molecular architectures essential for drug design. The presence of the Boc (tert-butoxycarbonyl) group provides stability to the amine functionality, allowing for selective modifications without premature deprotection, which is critical in multi-step synthetic routes.

In recent years, there has been a surge in research focused on developing treatments for neurological disorders, such as Alzheimer's disease and Parkinson's disease. Compounds like 4-Boc-Aminopyridine-3-boronic Acid Pinacol Ester are being explored for their potential to modulate neurotransmitter systems and interact with specific protein targets. For instance, pyridine-based scaffolds have shown promise in inhibiting enzymes that contribute to neurodegeneration. The boronic acid moiety can be further functionalized to enhance binding affinity and selectivity, making this compound a valuable candidate for drug discovery programs.

The pharmaceutical industry also leverages this compound in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their overactivity or dysregulation is often associated with various diseases. By employing 4-Boc-Aminopyridine-3-boronic Acid Pinacol Ester as an intermediate, researchers can design molecules that specifically inhibit aberrant kinase activity. The ability to fine-tune the structure through cross-coupling reactions allows for the creation of highly potent and selective inhibitors.

Moreover, advancements in computational chemistry have enhanced the efficiency of drug discovery processes. Molecular modeling techniques can predict how different modifications of 4-Boc-Aminopyridine-3-boronic Acid Pinacol Ester will interact with biological targets. This predictive capability has accelerated the identification of lead compounds and streamlined synthetic routes, reducing both time and cost associated with drug development. The integration of boronic acid pinacol esters into these virtual screening processes underscores their importance in modern medicinal chemistry.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The Boc-protection step is particularly critical, as it prevents unwanted side reactions that could compromise the integrity of the molecule. Recent innovations in synthetic methodologies have improved the efficiency of these steps, making it possible to produce 4-Boc-Aminopyridine-3-boronic Acid Pinacol Ester on a larger scale with greater consistency. These advancements have not only facilitated academic research but also have implications for industrial-scale production.

In conclusion, 4-Boc-Aminopyridine-3-boronic Acid Pinacol Ester (CAS No. 1073354-02-5) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers developing novel therapeutics. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly pivotal role in addressing some of the most pressing health challenges facing humanity today.